Cas no 76084-20-3 (2-Propenoic acid, 3-(1H-indol-4-yl)-, methyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-(1H-indol-4-yl)-, methyl ester, (E)-
• CAS No: 76084-20-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 538389
• PubChem ID: 13067975
• Update Time: 2025-04-19

2-Propenoic acid, 3-(1H-indol-4-yl)-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1H-indol-4-yl)-, methyl ester, (E)-
• methyl 3-(1H-indol-4-yl)prop-2-enoate
• IDZVEPSCVVUHKV-AATRIKPKSA-N
• (E)-3-(1H-Indol-4-yl)-acrylic acid methyl ester
• Methyl (E)-3-(1H-indol-4-yl)acrylate
• 76084-20-3

• Inchi： 1S/C12H11NO2/c1-15-12(14)6-5-9-3-2-4-11-10(9)7-8-13-11/h2-8,13H,1H3/b6-5+
• InChI Key： IDZVEPSCVVUHKV-AATRIKPKSA-N
• SMILES： O(C)C(/C=C/C1=CC=CC2=C1C=CN2)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09